GLUCOPONE 215 CS UP
CAS No.: 170905-55-2
Cat. No.: VC0223291
Molecular Formula: C24H33F3O2
Molecular Weight: 0
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 170905-55-2 |
---|---|
Molecular Formula | C24H33F3O2 |
Molecular Weight | 0 |
Introduction
Chemical Composition and Structure
Molecular Structure
GLUCOPONE 215 CS UP possesses a distinctive molecular structure characterized by a hydrophobic alkyl chain connected to a hydrophilic glucose unit. This amphiphilic arrangement is fundamental to its surfactant properties. The typical structure can be represented as a glucose unit attached to an alkyl chain, where the alkyl component consists of caprylyl or decyl groups, and the variable "n" indicates the number of glucose units linked together.
Component Breakdown
The safety data sheet reveals that GLUCOPONE 215 CS UP (referred to as Glucopon 215 UP in some documentation) contains:
Component | Chemical Name | CAS Number | Concentration |
---|---|---|---|
Active Ingredient | D-Glucopyranose, oligomers, decyl octyl glycosides | 68515-73-1 | ≥50.0 - <75.0% |
pH Adjuster | Sodium Hydroxide | 1310-73-2 | ≥1.0 - <3.0% |
This composition contributes to both the performance characteristics and the safety profile of the product .
Physical and Chemical Properties
GLUCOPONE 215 CS UP exhibits specific physical and chemical properties that influence its application performance and handling requirements. The following table summarizes these properties:
Property | Value | Test Method |
---|---|---|
Physical Form | Yellow liquid | Visual assessment |
Odor | Almost odorless | Sensory evaluation |
pH Value | 11.5 - 12.5 (20°C) | pH measurement |
Solidification Temperature | ≤10.0°C | DGF C-IV 3C |
Melting Temperature | <0°C | Standard measurement |
Boiling Temperature | >100°C (1,013.200 hPa) | Standard measurement |
Flash Point | 210°C | DIN ISO 2592 |
Flammability | Not flammable | Standard assessment |
Thermal Decomposition | >350°C | DTA |
These properties indicate a stable liquid surfactant with alkaline characteristics and good thermal stability .
Synthesis and Production
The synthesis of GLUCOPONE 215 CS UP involves a reaction between fatty alcohols and glucose or starch-derived sugars in the presence of an acid catalyst. This process typically occurs under controlled temperature and pressure conditions to ensure optimal yields and product purity. The alkyl polyglucoside structure forms through a glycosidic bond between the sugar moiety and the fatty alcohol, resulting in a surfactant that exhibits both hydrophilic and lipophilic properties.
The production process leverages renewable resources, with the hydrophilic glucose head group derived from starch or glucose, and the hydrophobic alkyl chain typically obtained from fatty alcohols. This approach aligns with sustainable chemistry principles and reduces dependence on petroleum-based raw materials.
Mechanism of Action
The functionality of GLUCOPONE 215 CS UP as a surfactant stems from its ability to reduce surface tension at interfaces between water and oils or dirt. By positioning itself at these interfaces, it disrupts cohesive forces among water molecules and between water and contaminants. This action allows for better wetting and spreading on surfaces.
At concentrations above its critical micelle concentration (CMC), GLUCOPONE 215 CS UP can lower water's surface tension from approximately 72 mN/m to below 30 mN/m, significantly enhancing its performance in cleaning applications. This reduction in surface tension facilitates the emulsification of oils and removal of particulate matter from surfaces, which explains its effectiveness in detergent formulations.
Applications
Bioremediation Applications
Research has demonstrated that alkyl polyglucosides like GLUCOPONE 215 CS UP can serve as effective agents for bioremediation processes. Studies with Pseudomonas fluorescens ATCC 14700 have shown that these surfactants can modify cell surface properties, potentially enhancing biodegradation of hydrophobic contaminants such as diesel oil .
The efficacy of GLUCOPONE in bioremediation appears to be structure-dependent, with longer alkyl chains showing greater effectiveness in certain applications. When applied below the critical micelle concentration, GLUCOPONE surfactants have demonstrated the ability to increase diesel oil biodegradation, suggesting potential environmental remediation applications .
Exposure Route | Test Type | Species | Result |
---|---|---|---|
Oral | LD50 | Rat | >5,000 mg/kg |
Dermal | LD50 | Rabbit | >2,000 mg/kg |
These values classify the substance as virtually non-toxic after a single ingestion or skin contact .
Irritation and Sensitization
Despite its low acute toxicity, GLUCOPONE 215 CS UP requires careful handling due to its potential for eye irritation:
Test Type | Species | Result | Method |
---|---|---|---|
Skin Irritation | Rabbit | Slightly irritating | OECD Guideline 404 |
Eye Irritation | Rabbit | Severely irritating | OECD Guideline 405 |
Sensitization | Guinea Pig | Non-sensitizing | OECD Guideline 406 |
The compound presents a risk of serious eye damage, necessitating appropriate protective measures during handling .
Environmental Impact and Biodegradability
Research Findings on Surface Modification Properties
Research into alkyl polyglucosides including GLUCOPONE 215 CS UP has revealed interesting applications in modifying cell surface properties. Studies with Pseudomonas fluorescens ATCC 14700 demonstrated that the length of the alkyl chain in the surfactant molecule significantly influences cell surface properties. Specifically:
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Modification of cell surface hydrophobicity depends on the structure of GLUCOPONE molecules
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Elongation of alkyl chains causes an increase in hydrophobic properties of bacterial cells
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Longer alkyl chains reduce the electrokinetic potential on bacteria cells
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GLUCOPONE application below critical micelle concentration can enhance biodegradation of hydrophobic substances like diesel oil
These findings suggest potential applications beyond conventional cleaning, including environmental bioremediation and specialized industrial processes where surface modification is beneficial.
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